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Compound of Interest

Compound Name: (S)-(+)-2-Octanol

Cat. No.: B1225365 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

(S)-(+)-2-Octanol, a versatile chiral alcohol utilized in the fragrance, solvent, and

pharmaceutical industries. Adherence to these procedures is critical to ensure personal safety

and environmental compliance in the laboratory.

Essential Safety and Personal Protective Equipment
(PPE)
(S)-(+)-2-Octanol is a combustible liquid that can cause skin and serious eye irritation.[1][2][3]

[4] Appropriate personal protective equipment must be worn at all times when handling this

chemical.

Key Protective Measures:

Eye and Face Protection: Chemical safety goggles are mandatory.[5][6] A full-length face

shield should be used when there is a risk of splashing.[5]

Skin Protection: Chemically resistant gloves, such as nitrile or neoprene, are required to

prevent skin contact.[5][6][7] A lab coat or other protective clothing should be worn to prevent

contamination of personal clothes.[5][7]
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of vapors.[5][6][7] If ventilation is inadequate, a

NIOSH-approved respirator with organic vapor cartridges is necessary.[5][6]

An eyewash station and safety shower must be readily accessible in the immediate work area.

[5]

Quantitative Safety Data
The following table summarizes key quantitative safety and physical property data for (S)-(+)-2-
Octanol.

Property Value Source

Molecular Formula C₈H₁₈O

Molecular Weight 130.23 g/mol [8]

Appearance Colorless liquid

Odor Pleasant, aromatic [4][8]

Boiling Point 179 °C [9]

Melting Point -31.6 °C [9]

Flash Point 76 °C (169 °F) [9]

Density 0.819 g/cm³ at 20 °C [9]

Vapor Pressure 0.19 mmHg [8]

Solubility in Water 1.12 g/L at 25 °C [9]

Operational Plan for Handling (S)-(+)-2-Octanol
A systematic approach to handling (S)-(+)-2-Octanol is crucial for maintaining a safe laboratory

environment.

Step-by-Step Handling Procedure:
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Preparation:

Ensure the work area is clean and uncluttered.

Verify that a compatible fire extinguisher (dry chemical, carbon dioxide, or alcohol-resistant

foam) is nearby.[1][2]

Don all required personal protective equipment.

Set up all necessary apparatus within a certified chemical fume hood.

Handling:

Ground and bond containers when transferring the liquid to prevent static discharge.[2]

Use only non-sparking tools.[2]

Avoid contact with heat, sparks, open flames, and other ignition sources.[2][5]

Measure and dispense the required amount of (S)-(+)-2-Octanol carefully to avoid

splashing.

Keep containers tightly closed when not in use.[2]

In Case of a Spill:

Immediately alert others in the vicinity.

Evacuate non-essential personnel.

If the spill is small, absorb it with an inert material such as sand, earth, or vermiculite.[6]

[10]

Place the absorbent material into a sealed container for proper disposal.

For large spills, dike the area to contain the liquid and contact your institution's

environmental health and safety department.[5]
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Disposal Plan
Proper disposal of (S)-(+)-2-Octanol and its contaminated materials is essential to prevent

environmental contamination and comply with regulations.

Step-by-Step Disposal Procedure:

Waste Collection:

Collect all waste containing (S)-(+)-2-Octanol, including unused product and

contaminated materials (e.g., gloves, absorbent paper), in a designated, properly labeled,

and sealed waste container.

Do not mix with incompatible waste streams.

Waste Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from ignition

sources and incompatible materials like strong oxidizing agents.[2]

Waste Disposal:

Dispose of the chemical waste through your institution's hazardous waste management

program.[1][2]

All disposal methods must be in accordance with federal, state, and local regulations.[1][5]

Experimental Protocol: Representative Use of a
Chiral Alcohol in Synthesis
While not directly utilizing (S)-(+)-2-Octanol, the following protocol for the lipase-catalyzed

kinetic resolution of a racemic alcohol illustrates a common laboratory procedure where such a

chemical would be handled, emphasizing the application of the above safety and handling

guidelines.

Objective: To perform an enantioselective acylation of a racemic secondary alcohol using a

lipase catalyst.
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Materials:

Racemic 2-octanol (as a representative substrate)

Immobilized Lipase (e.g., Candida antarctica lipase B)

Acyl donor (e.g., vinyl acetate)

Anhydrous solvent (e.g., toluene)

Anhydrous sodium sulfate

Silica gel for column chromatography

Hexane and Ethyl Acetate for elution

Procedure:

Reaction Setup (in a chemical fume hood):

To a dry round-bottom flask equipped with a magnetic stir bar, add the racemic 2-octanol.

Add the anhydrous solvent to dissolve the alcohol.

Add the acyl donor to the solution.

Add the immobilized lipase to the reaction mixture.

Reaction Execution:

Stir the mixture at a constant, controlled temperature (e.g., 30 °C).

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Work-up and Purification:

Once the desired conversion is reached (typically around 50%), filter the reaction mixture

to remove the immobilized lipase. The lipase can often be washed, dried, and reused.
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Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the

solvent and excess acyl donor.

Purify the resulting mixture of the acylated product and the unreacted (S)-(+)-2-Octanol
using silica gel column chromatography with a hexane/ethyl acetate eluent system.

Analysis:

Analyze the purified (S)-(+)-2-Octanol to determine its enantiomeric excess using chiral

GC or HPLC.

Process Flow Diagram
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Workflow for Safe Handling and Disposal of (S)-(+)-2-Octanol

1. Preparation

2. Handling

3. Spill Response

4. Disposal

Don PPE:
- Goggles/Face Shield

- Resistant Gloves
- Lab Coat

Work in Fume Hood

Ensure Fire Extinguisher
is Accessible

Transfer & Dispense
(Use non-sparking tools,

ground containers)

Keep Container
Tightly Closed

Small Spill:
Absorb with Inert Material

Collect Waste in
Labeled Container

Large Spill:
Dike and Contact EHS

Dispose via Hazardous
Waste Program

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of (S)-(+)-2-Octanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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